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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosophenol

Cat. No.: B124193 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of metal complexes formed with various nitrosophenol ligands. It details

their synthesis, stability, spectroscopic characteristics, and potential biological activities,

supported by available experimental data.

Metal complexes of nitrosophenols have garnered interest due to their intense coloration and

diverse applications, including in analytical chemistry and as potential biological agents.[1]

These complexes typically involve a transition metal ion coordinated to one or more

nitrosophenolate ligands. The nature of both the metal ion and the substituents on the phenol

ring significantly influences the properties of the resulting complex.

Synthesis and Structure
The synthesis of metal-nitrosophenolato complexes can be achieved through methods such as

the Baudisch reaction, which introduces a nitroso and a hydroxyl group to an aromatic ring in

the presence of a metal ion, or through the direct C-nitrosation of phenols.[1][2] A common

method involves the reaction of a metal salt with the desired nitrosophenol ligand in a suitable

solvent.[3]

The nitrosophenol ligands exist in tautomeric equilibrium between the nitrosophenol and the

more stable o-benzoquinone monoxime form.[1][2] X-ray diffraction studies have confirmed that

coordination to the metal ion occurs through the nitrogen atom of the nitroso group.[1] The

stoichiometry of these complexes varies with the metal ion; for instance, copper(II) tends to
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form bi-ligated complexes, while cobalt(III) and iron(II/III) can accommodate three ligands,

forming octahedral complexes.[1][2]

Comparative Data of Metal-Nitrosophenol
Complexes
The following tables summarize key data for metal complexes with different nitrosophenol

ligands based on available literature.

Table 1: Stability Constants of Metal-Nitrosophenol Complexes

Metal Ion Ligand Log K1 Log K2 Method Reference

Cu(II)
2-

Nitrosophenol
- -

Potentiometri

c
[4][5]

Ni(II)
2-

Nitrosophenol
- -

Potentiometri

c
[4][5]

Co(II)
2-

Nitrosophenol
- -

Potentiometri

c
[4][5]

Zn(II)
2-

Nitrosophenol
- -

Potentiometri

c
[5]

Mn(II)
2-

Nitrosophenol
- -

Potentiometri

c

Note: Specific comparative values for different nitrosophenols are not readily available in a

single source. The stability generally follows the Irving-Williams series.

Table 2: Spectroscopic Data for Selected Metal-Nitrosophenol Complexes
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Complex λmax (nm) (UV-Vis)
Key IR Bands
(cm⁻¹) (ν(N=O))

Reference

Copper(II) bis(4-

methyl-2-

nitrosophenolato)

389, 690, 763 1365 [1][3]

Copper(II) bis(2-

methoxy-6-nitroso-4-

formylphenolato)

-
1607, 1519, 1388,

1273
[3]

General Cu(II)

complexes

~600-800 (d-d

transitions)
- [6][7][8]

General Co(II)

complexes
- - [9]

General Ni(II)

complexes
- - [9]

Table 3: Antimicrobial Activity of Related Nitro-Containing Ligand Complexes

Complex Type Organism MIC (µg/mL) Reference

Cu(II) Schiff base with

benzofuran core

Mycobacterium

Tuberculosis
1.6 [10]

Iron complexes with

quinoxaline

derivatives

Mycobacterium

Tuberculosis
0.78 [10]

Rhenium bisquinoline

complexes
S. aureus, E. coli

4-16 fold lower under

photo-irradiation
[11]

Dinuclear Ruthenium

complex
E. coli, E. faecalis 0.5-1.6 µM [12]

Note: While specific MIC values for a range of metal-nitrosophenol complexes are not

extensively reported in comparative studies, related complexes with nitro-containing ligands

show significant antimicrobial potential.[10][13]
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Experimental Protocols
Synthesis of Copper(II) bis(4-methyl-2-nitrosophenolato)
[3]

Reaction Setup: A solution of 4-methylphenol (1 equivalent) in a suitable solvent is prepared.

Addition of Reagents: An aqueous solution of sodium nitrite (2.5 equivalents) is added,

followed by an aqueous solution of copper(II) sulfate pentahydrate (0.5 equivalents).

Reaction Conditions: The reaction mixture is stirred at ambient temperature for several

hours.

Isolation and Purification: The resulting precipitate is collected by filtration, washed with

water and a suitable organic solvent (e.g., ethanol), and then dried. Recrystallization from a

chloroform-ethanol mixture yields a deep purple solid.

Characterization: The product is characterized by mass spectrometry (MS), infrared

spectroscopy (IR), and elemental analysis.

Determination of Stability Constants by Potentiometric
Titration[4][5][6][15][16][17][18][19]

Solution Preparation: Prepare solutions of the ligand, the metal salt, a standard acid (e.g.,

HClO₄), and a standard base (e.g., NaOH) of known concentrations in a suitable solvent

system (e.g., 70% dioxane-water) with a constant ionic strength maintained by a background

electrolyte (e.g., NaClO₄).

Titration Sets: Perform a series of potentiometric titrations:

Acid titration (A).

Acid + Ligand titration (A+L).

Acid + Ligand + Metal ion titration (A+L+M).

Data Acquisition: Record the pH of the solution after each addition of the standard base.
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Calculation: Use the titration data to calculate the proton-ligand and metal-ligand stability

constants using methods such as the Calvin-Bjerrum technique. This involves calculating the

average number of protons associated with the ligand (n̄A) and the average number of

ligands complexed with the metal ion (n̄) at different pH values. The stability constants are

then determined from the formation curves (n̄ vs. pL).

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)[14]

Preparation of Test Plates: Serially dilute the metal complexes in a suitable broth medium

(e.g., Mueller-Hinton Broth for bacteria) in a 96-well microtiter plate.

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to a

0.5 McFarland standard).

Inoculation: Inoculate each well of the microtiter plate with the microbial suspension.

Incubation: Incubate the plates under appropriate conditions (e.g., 35°C for 18-20 hours for

bacteria).

Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the

lowest concentration of the complex that completely inhibits visible growth of the

microorganism.
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Calculations

Titration Data (pH vs. Volume of Base)

Calculate n̄A (Proton-Ligand)Calculate n̄ (Metal-Ligand)

Formation Curves

Calculate pL (Free Ligand Conc.)

Stability Constants (K)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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